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Basic Pharmacology & Receptor Interaction

Allylescaline (AL, or allylmescaline) is a synthetic psychedelic drug of the phenethylamine class,

structurally related to mescaline [1] [2]. The table below summarizes its known pharmacological and clinical

profile based on available data.

Parameter Description / Value

Chemical Name 4-allyloxy-3,5-dimethoxyphenethylamine [1]

Molecular Formula C13H19NO3 [1]

Drug Class Serotonergic psychedelic; Phenethylamine; Scaline [1]

Primary Target Serotonin 5-HT2 receptor agonist (5-HT2A, 5-HT2B, 5-HT2C) [1] [2]

Other Targets Weak interactions with dopamine D2-like receptors [1] [2]

Potency vs. Mescaline Approximately 10 times more potent [1] [2]

Dosage Range (Oral) 20 - 35 mg [1] [2]
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Parameter Description / Value

Duration of Effects 8 - 12 hours [1] [2]

A 2022 study on related "scaline" compounds provides context for understanding structure-activity

relationships. The research found that for 4-alkoxy-3,5-dimethoxy-phenethylamines, extending the length

of the 4-alkoxy substituent increases binding affinity at the 5-HT2A and 5-HT2C receptors and

enhances both the potency and efficacy of receptor activation [3] [4]. The introduction of fluorinated

groups at this position further increases affinity and potency [3] [4]. This suggests that allylescaline's

allyloxy substituent contributes to its higher potency over mescaline, which has a methoxy group at the same

position.

Generalized Mechanism of Action for Psychedelic
Phenethylamines

While a specific diagram for allylescaline is not possible, its mechanism follows the established model for

classical psychedelics. These compounds primarily exert their effects through agonist activity at the

serotonin 5-HT2A receptor [5] [3] [4].

The following diagram illustrates the core downstream signaling pathway activated by 5-HT2A receptor

agonists like allylescaline.
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FIGURE 1: Core signaling cascade triggered by 5-HT2A receptor activation.

This Gq-protein coupled pathway leads to a range of downstream cellular and systemic effects, which are

summarized in the table below.

Level Key Effects

Molecular &
Cellular

Altered neuronal firing; Increased expression of neuroplasticity-related genes and

proteins (e.g., Brain-Derived Neurotrophic Factor - BDNF); Potential activation of β-
arrestin-mediated signaling [5] [3] [4].

Systemic &
Subjective

Perceptual changes (visual, auditory); Altered thought processes; Emotional
intensification; Changed sense of self and time [1].

Information Gaps and Limitations

The search results reveal two significant information gaps:

Lack of Specific Data: While a 2025 study is cited as having "comprehensively assessed"
allylescaline's pharmacodynamics, its detailed findings (e.g., precise binding affinities, efficacy

measures, bias factors) are not included in the available summaries [1] [2]. The most concrete
quantitative data comes from older studies and analogies to related compounds.

Absence of Protocols: The search results do not contain the detailed experimental methodologies
for key assays (e.g., radioligand binding, functional activation of second messengers) that would be

required for a full whitepaper.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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